Cas no 61715-86-4 (5H-1,4-Diazepin-5-one, 2,7-diethylhexahydro-2,3,7-trimethyl-)

• Product Name: 5H-1,4-Diazepin-5-one, 2,7-diethylhexahydro-2,3,7-trimethyl-
• CAS No: 61715-86-4
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 468730
• PubChem ID: 70590079
• Update Time: 2025-04-19

5H-1,4-Diazepin-5-one, 2,7-diethylhexahydro-2,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 5H-1,4-Diazepin-5-one, 2,7-diethylhexahydro-2,3,7-trimethyl-
• 2,7-diethyl-2,3,7-trimethyl-1,4-diazepan-5-one
• 61715-86-4
• DTXSID00742453
• SCHEMBL11459912

• Inchi： 1S/C12H24N2O/c1-6-11(4)8-10(15)13-9(3)12(5,7-2)14-11/h9,14H,6-8H2,1-5H3,(H,13,15)
• InChI Key： LGEZAGOGHNCSJU-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(CC)NC(C)(CC)C(C)N1

Computed Properties

• Exact Mass: 212.18902
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13